Cas no 1361718-25-3 (6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde)

• Product Name: 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde
• CAS No: 1361718-25-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4919750
• Update Time: 2025-05-24

6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-8-1-2-9(14)11(15)10(8)7-3-6(5-17)4-16-12(7)18/h1-5H,(H,16,18)
• InChI Key： ADFPREAGVMCEKO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(NC=C(C=O)C=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde

Introduction to 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361718-25-3) and Its Emerging Applications in Chemical Biology

6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde, identified by its unique Chemical Abstracts Service (CAS) number 1361718-25-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its structural complexity and versatile reactivity. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their broad spectrum of biological activities. The presence of both hydroxyl and trichlorophenyl substituents in its molecular framework imparts distinct chemical properties, making it a valuable scaffold for further functionalization and drug discovery efforts.

The structure of 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde features a pyridine core substituted with an aldehyde group at the 4-position and a hydroxyl group at the 6-position, while the 5-position is attached to a 2,3,6-trichlorophenyl moiety. This arrangement creates a molecule with multiple reactive sites, enabling diverse chemical transformations that can be exploited for medicinal chemistry applications. The trichlorophenyl group, in particular, enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of nicotinaldehyde derivatives. The aldehyde functionality in 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde serves as a versatile handle for further derivatization through condensation reactions with various nucleophiles. This property has been leveraged in the synthesis of heterocyclic compounds that exhibit inhibitory effects on enzymes involved in inflammatory pathways. For instance, studies have demonstrated that certain derivatives of this compound show promise as inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory mediators.

Moreover, the hydroxyl group at the 6-position provides an opportunity for hydrogen bonding interactions with biological targets. This feature has been exploited in the development of small-molecule modulators that interact with protein surfaces to modulate their activity. Recent research has highlighted the potential of this compound as a lead molecule for drugs targeting neurological disorders. Specifically, nicotinaldehyde derivatives have been investigated for their ability to interact with acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The structural features of 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde make it a compelling candidate for further optimization as a cholinesterase inhibitor.

The trichlorophenyl moiety contributes to the compound's binding affinity by introducing hydrophobic interactions and electronic modulation. This substituent has been shown to enhance binding to receptors and enzymes by stabilizing the transition state during catalysis. In drug discovery pipelines, such structural elements are highly sought after as they can improve pharmacokinetic properties like oral bioavailability and target specificity. The combination of these features makes 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde a multifaceted compound with applications spanning from agrochemicals to pharmaceuticals.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde for biological activity. Molecular docking studies have identified potential binding pockets on target proteins where this compound can be docked with high affinity. These studies not only predict possible mechanisms of action but also guide synthetic efforts toward optimizing potency and selectivity. For example, virtual screening has suggested that modifications at the aldehyde or hydroxyl positions could enhance binding to specific therapeutic targets without compromising overall bioactivity.

The synthesis of 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde involves multi-step organic transformations that highlight its synthetic utility. Key steps include condensation reactions with appropriate aldehydes or ketones followed by functional group interconversions using standard reagents such as reducing agents or oxidizing agents. The trichlorophenyl group, being relatively stable under various reaction conditions, allows for selective modifications elsewhere in the molecule without affecting this part of the structure. This stability makes it an excellent platform for constructing more complex derivatives through cross-coupling reactions or nucleophilic substitutions.

In conclusion, 6-Hydroxy-5-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS No. 1361718-25-3) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups—aldehyde, hydroxyl, and trichlorophenyl—provides multiple opportunities for medicinal chemistry interventions aimed at developing novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.